N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide

• Molecular Formula: C16H13ClF3NO3
• Molecular Weight: 359.73 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C16H13ClF3NO3/c1-23-13-6-3-9(7-14(13)24-2)15(22)21-12-8-10(16(18,19)20)4-5-11(12)17/h3-8H,1-2H3,(H,21,22)
• InChI Key: FZPGFIWUOANXJP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)OC

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide, also known as CTB or CTB-1, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the benzamide family and is often used as a tool compound due to its unique properties and effects on biological systems.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide is not fully understood, but it is believed to involve the binding of the compound to specific receptors or transporters in cells. In neuronal tracing studies, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to selectively bind to neurons and be transported along axons and dendrites to their respective terminals. In cancer studies, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to induce apoptosis in cancer cells and inhibit cell proliferation.
Biochemical and Physiological Effects:
N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to have a variety of biochemical and physiological effects on cells and tissues. In neuronal tracing studies, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to label specific neuronal populations and provide insights into neural circuitry. In cancer studies, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to induce cell death and inhibit tumor growth. Additionally, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to modulate the immune response in infectious disease studies, potentially aiding in the delivery of therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide is its ability to selectively label specific cell types and provide insights into biological processes. Additionally, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to have anticancer and immunomodulatory properties, making it a potential candidate for cancer therapy and infectious disease treatment. However, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide does have limitations in terms of its specificity and potential toxicity, which must be taken into account when designing experiments.

Future Directions

There are several potential future directions for N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide research, including further studies on its mechanism of action, development of new derivatives with improved properties, and clinical trials for cancer and infectious disease treatment. Additionally, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide could be utilized in studies on neurodegenerative diseases and brain mapping, as well as in the development of targeted drug delivery systems. Overall, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has great potential as a tool compound in scientific research and holds promise for future therapeutic applications.

Synthesis Methods

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide involves the reaction of 2-chloro-5-trifluoromethylphenol with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain the final N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide compound. This synthesis method has been well-established and is commonly used in research laboratories.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been used in a wide range of scientific research applications, including studies on the nervous system, cancer, and infectious diseases. One of the primary uses of N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide is as a neuronal tracer, due to its ability to cross the blood-brain barrier and selectively bind to neurons. This property has been utilized in studies on neural circuitry, neurodegenerative diseases, and brain mapping.
Additionally, N-[2-chloro-5-(trifluoromethyl)phenyl]-3,4-dimethoxybenzamide has been shown to have anticancer properties in various cancer cell lines, making it a potential candidate for cancer therapy. It has also been used in studies on infectious diseases, such as HIV and tuberculosis, due to its ability to bind to specific cell types and aid in the delivery of therapeutic agents.